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Compound of Interest

Compound Name: Chloro[tri(p-tolyl)phosphine]gold(I)

CAS No.: 28978-10-1

Cat. No.: B1590815

Get Quote

Gold(I) complexes, particularly those featuring phosphine ligands, represent a cornerstone of

modern inorganic chemistry and materials science. Characterized by a d¹⁰ electron

configuration, the gold(I) center typically adopts a linear, two-coordinate geometry, which

makes it a predictable and versatile building block. These compounds are not merely academic

curiosities; they are pivotal precursors for homogeneous catalysts used in a variety of organic

transformations, including enyne cycloisomerizations and nucleophilic additions to π-systems.

[1] Furthermore, their unique biological activity, including potent anticancer and antirheumatic

properties, has positioned them as promising scaffolds in drug discovery.

The specific ligand coordinated to the gold(I) center, such as tri(p-tolyl)phosphine, is critical. It

modulates the electronic and steric properties of the complex, thereby fine-tuning its stability,

solubility, and reactivity. Understanding the precise three-dimensional arrangement of atoms

through single-crystal X-ray diffraction is paramount, as the crystal structure provides definitive

insights into bonding, intermolecular interactions, and the subtle structural features that govern

the material's bulk properties and chemical behavior.
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Molecular and Crystal Structure of Chloro[tri(p-
tolyl)phosphine]gold(I)
The definitive crystal structure of chloro[tri(p-tolyl)phosphine]gold(I), with the chemical

formula [AuCl(P(C₆H₄CH₃)₃)], was elucidated by Cookson and Tiekink (1994).[2] Their work,

published in Acta Crystallographica, provides the foundational data for our structural

understanding.

Coordination Geometry and Key Bond Parameters
The analysis reveals a crystal structure where the asymmetric unit contains two independent,

yet chemically similar, molecules of the complex.[2] This phenomenon arises from minor

differences in the rotational orientation (torsion angles) of the p-tolyl groups relative to the P-

Au-Cl axis.[2]

In both molecules, the gold(I) atom exhibits the expected linear coordination geometry.[2] It is

covalently bonded to the phosphorus atom of the tri(p-tolyl)phosphine ligand and a single

chloride ion. The P-Au-Cl bond angles are nearly ideal at 179.6(1)° and 178.1(1)° for the two

independent molecules, confirming this linearity.[2] This geometry is a hallmark of d¹⁰ metal

ions, which lack orbital-based preference for other coordination geometries in the absence of

strong crystal packing forces or chelating ligands.

A summary of the critical bond lengths is presented below.

Parameter Molecule 1 (Å) Molecule 2 (Å)
Authoritative
Source

Au—P Bond Length 2.201 (3) 2.208 (3)
Cookson & Tiekink,

1994[2]

Au—Cl Bond Length 2.255 (3) 2.256 (3)
Cookson & Tiekink,

1994[2]

The consistency of these bond lengths across the two independent molecules underscores the

structural integrity of the complex. The electron-donating nature of the three p-tolyl groups on

the phosphine ligand influences the Au-P bond, making it a key parameter for comparison with

other gold(I) phosphine complexes. For instance, the Au-P bond in the triphenylphosphine
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analogue, [AuCl(PPh₃)], is slightly longer at ~2.23-2.28 Å, suggesting that the electronic effects

of the methyl substituents on the tolyl rings may play a role in modulating bond strength.[2][3]

Caption: Molecular structure of Chloro[tri(p-tolyl)phosphine]gold(I).

Crystal Packing and Intermolecular Interactions
In the solid state, the arrangement of molecules relative to one another is dictated by weak van

der Waals forces. A critical aspect of gold(I) chemistry is the potential for aurophilic interactions,

which are weak attractive forces between gold atoms (Au···Au). These interactions, typically

occurring at distances less than the sum of the van der Waals radii (~3.6 Å), can lead to the

formation of dimers or extended chains and are often associated with interesting photophysical

properties like luminescence.[4][5]

However, in the crystal lattice of chloro[tri(p-tolyl)phosphine]gold(I), the closest Au···Au

contact is reported to be 7.3284(9) Å.[2] This large separation unequivocally demonstrates the

absence of significant aurophilic interactions in this compound. The bulky tri(p-tolyl)phosphine

ligands sterically shield the gold centers, preventing close approach and dictating a molecular

packing arrangement that maximizes intermolecular distances.

Experimental Protocols
The successful determination of a crystal structure relies on a robust and reproducible

experimental workflow, from synthesis of the material to the final data analysis.

Synthesis of Chloro[tri(p-tolyl)phosphine]gold(I)
This protocol is based on established methods for the synthesis of analogous gold(I) phosphine

complexes.[6][7] The core principle involves the reduction of gold(III) to gold(I) by the

phosphine ligand, which also serves as the coordinating species.

Objective: To synthesize high-purity chloro[tri(p-tolyl)phosphine]gold(I).

Materials:

Chloroauric acid (HAuCl₄·xH₂O)

Tri(p-tolyl)phosphine (P(C₆H₄CH₃)₃)
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Ethanol (absolute)

Diethyl ether

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and hotplate

Procedure:

Preparation of Reagents: In a 100 mL round-bottom flask, dissolve chloroauric acid in 30 mL

of absolute ethanol to form a yellow solution. In a separate beaker, dissolve a slight excess

(2.1 equivalents) of tri(p-tolyl)phosphine in 20 mL of warm ethanol.

Reaction: While stirring the chloroauric acid solution, slowly add the tri(p-tolyl)phosphine

solution dropwise at room temperature. A color change and the formation of a precipitate

should be observed.

Reflux: Attach a condenser to the flask and gently heat the reaction mixture to reflux for 2

hours to ensure complete reaction. The gold(III) is reduced to gold(I), and the phosphine

coordinates to the metal center.

Isolation: Allow the mixture to cool to room temperature, followed by further cooling in an ice

bath for 30 minutes to maximize precipitation.

Purification: Collect the white solid product by vacuum filtration. Wash the product

sequentially with cold ethanol (2 x 15 mL) and diethyl ether (2 x 15 mL) to remove any

unreacted starting materials and byproducts.

Drying: Dry the purified white solid under vacuum to yield chloro[tri(p-
tolyl)phosphine]gold(I).

Single-Crystal Growth and X-ray Diffraction
Obtaining a high-quality single crystal is the most critical step for a successful structure

determination.[8][9] Slow crystallization is key.

Objective: To grow X-ray quality single crystals and determine the molecular structure.
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Procedure:

Crystal Growth:

Dissolve the synthesized powder in a minimal amount of a suitable solvent, such as

dichloromethane or chloroform, in a clean vial.

Employ a slow evaporation or vapor diffusion technique. For vapor diffusion, place the vial

containing the solution inside a larger sealed chamber containing a less polar "anti-

solvent" like hexane or pentane.

Allow the anti-solvent to slowly diffuse into the solution over several days at a constant

temperature. This gradual decrease in solubility promotes the formation of well-ordered

single crystals.

Visually inspect the crystals under a microscope to select a transparent, well-formed

specimen without cracks or defects.[8]

Data Collection (Single-Crystal X-ray Diffraction):

Mount a suitable crystal (typically < 0.3 mm in all dimensions) on a goniometer head.[8]

Place the goniometer on a single-crystal X-ray diffractometer equipped with a suitable X-

ray source (e.g., Mo Kα, λ=0.71073 Å) and a detector.[9][10]

Cool the crystal under a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal

vibrations and potential radiation damage.

Perform an initial set of scans to determine the unit cell parameters and crystal system.

Execute a full data collection strategy, rotating the crystal and collecting diffraction patterns

over a wide angular range to ensure data completeness and redundancy.[11]

Structure Solution and Refinement:

Process the collected diffraction data (integration, scaling, and absorption correction).
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Solve the crystal structure using direct methods or Patterson methods to locate the heavy

atoms (Au, P, Cl).

Refine the structural model using full-matrix least-squares methods, locating the lighter

carbon and hydrogen atoms from difference Fourier maps.

Refine all atomic positions and anisotropic displacement parameters until the model

converges and provides a good fit to the experimental data.

Synthesis Crystallization X-Ray Diffraction

React HAuCl₄
+ P(Tol)₃
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Solvent

Powder Slow Diffusion
of Anti-solvent
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Caption: Experimental workflow from synthesis to structure determination.

Implications for Research and Development
The detailed structural data of chloro[tri(p-tolyl)phosphine]gold(I) provides a solid foundation

for its application in both catalysis and medicinal chemistry.

In Catalysis: As a stable and well-defined gold(I) precursor, this complex is an ideal starting

material for generating catalytically active species.[1] The chloride ligand can be readily

abstracted by a silver salt (e.g., AgSbF₆) to generate a highly electrophilic cationic gold(I)

center, "[Au(P(p-tolyl)₃)]⁺". The steric bulk and electronic properties of the tri(p-

tolyl)phosphine ligand, informed by its precise orientation in the crystal structure, are crucial

for controlling the selectivity and efficiency of subsequent catalytic reactions.

In Drug Development: The biological activity of gold(I) phosphine complexes is often

attributed to their interaction with sulfur-containing biomolecules, such as cysteine residues

in proteins.[1] The Au-P bond is robust, but the Au-Cl bond is labile and can be displaced.

The precise bond lengths and overall molecular shape determined by crystallography are

essential inputs for computational modeling and rational drug design, helping to predict how
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the molecule will interact with a biological target. The lipophilicity conferred by the tolyl

groups can also influence cellular uptake and biodistribution.

Conclusion
The crystal structure of chloro[tri(p-tolyl)phosphine]gold(I) is a textbook example of a linear,

two-coordinate gold(I) complex. Crystallographic analysis provides definitive proof of its

molecular geometry, with precise Au-P and Au-Cl bond lengths and a near-180° P-Au-Cl angle.

[2] Crucially, the structure reveals that the bulky phosphine ligands preclude any close Au···Au

contacts, indicating the absence of aurophilic interactions in the solid state.[2] This detailed

structural knowledge is not merely descriptive; it is predictive, offering invaluable insights for

scientists leveraging this compound as a catalyst precursor or a scaffold for the development of

novel metallodrugs.

References
Schmidbaur, H. (2000). The Aurophilicity Phenomenon: A Decade of Progress. Gold Bulletin,
33(1), 3-10.

Haddad, R. et al. (2017). Aurophilic Interactions in Dimeric Bisphosphine Gold(I) Complexes

Pre-Organized by the Structure of the 1,5-Diaza-3,7-Diphosphacyclooctanes. Molecules,

22(8), 1335. [Link]

Lelievre, C. et al. (2016). Gold(I) Complexes of Ferrocenyl Polyphosphines: Aurophilic Gold

Chloride Formation and Phosphine-Concerted Shuttling of a Dinuclear [ClAu···AuCl]

Fragment. Inorganic Chemistry, 55(21), 11077-11091. [Link]

Grokipedia. (n.d.). Chloro(triphenylphosphine)gold(I). Retrieved from [Link]

Cookson, P. D., & Tiekink, E. R. T. (1994). Chloro[tri(p-tolyl)phosphine]gold(I). Acta

Crystallographica Section C: Crystal Structure Communications, 50(12), 1896-1898. [Link]

Muir, K. W., & Muir, L. M. (1977). Crystal and molecular structure of chloro(triphenyl

phosphite)gold(I). Journal of the Chemical Society, Dalton Transactions, (24), 2591-2595.

[Link]

Wikipedia. (n.d.). Chloro(triphenylphosphine)gold(I). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1590815/docs?utm_src=pdf-body#introduction-the-significance-of-gold-i-phosphine-complexes
https://journals.iucr.org/paper?as1129
https://journals.iucr.org/paper?as1129
https://www.mdpi.com/1420-3049/22/8/1335
https://pubs.acs.org/doi/10.1021/acs.inorgchem.6b01479
https://www.grokipedia.org/grok/Chloro(triphenylphosphine)gold(I)
https://www.benchchem.com/product/b1590815/docs?utm_src=pdf-body#introduction-the-significance-of-gold-i-phosphine-complexes
https://journals.iucr.org/c/issues/1994/12/00/a10782/
https://pubs.rsc.org/en/content/articlelanding/1977/dt/dt9770002591
https://en.wikipedia.org/wiki/Chloro(triphenylphosphine)gold(I)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods. Retrieved from

[Link]

Oreate AI Blog. (2024). Guidelines for Single Crystal X-Ray Diffraction Testing. Retrieved

from [Link]

University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray

Diffraction. Retrieved from [Link]

Minor, W. et al. (2008). X-ray diffraction experiment – the last experiment in the structure

elucidation process. Acta Crystallographica Section D: Biological Crystallography, 64(Pt 1),

123-131. [Link]

Colacio, E. et al. (1988). Reactions of chloro(triphenylphosphine)gold(I) and [µ-l,2-

bis(diphenylphosphine)ethane]-bis[bromogold(I)] with oxopurine bases. Journal of the

Chemical Society, Dalton Transactions, (7), 1803-1808. [Link]

Rubbiani, R. et al. (2018). Gold(I) phosphine derivatives with improved selectivity as topically

active drug leads to overcome 5-nitroheterocyclic drug resistance in Trichomonas vaginalis.

PLoS ONE, 13(9), e0204586. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. grokipedia.com [grokipedia.com]

2. journals.iucr.org [journals.iucr.org]

3. Crystal and molecular structure of chloro(triphenyl phosphite)gold(I) - Journal of the
Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

4. pubs.acs.org [pubs.acs.org]

5. mdpi.com [mdpi.com]

6. Chloro(triphenylphosphine)gold(I) - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://experiments.springernature.com/subjects/x-ray-diffraction
https://oreate.com/blog/guidelines-for-single-crystal-x-ray-diffraction-testing-a-comprehensive-analysis-from-sample-preparation-to-data-analysis/
https://www.chem.uzh.ch/en/research/groups/spingler/services/x-ray/single-crystal/preparation.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2374187/
https://pubs.rsc.org/en/content/articlelanding/1988/DT/dt9880001803
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6157849/
https://www.benchchem.com/product/b1590815?utm_src=pdf-custom-synthesis#bc-rfq
https://grokipedia.com/page/chlorotriphenylphosphinegoldi
https://journals.iucr.org/paper?as1129
https://pubs.rsc.org/en/content/articlelanding/1977/dt/dt9770001457
https://pubs.rsc.org/en/content/articlelanding/1977/dt/dt9770001457
https://pubs.acs.org/doi/10.1021/acsomega.5c06936
https://www.mdpi.com/2304-6740/10/12/224
https://en.wikipedia.org/wiki/Chloro(triphenylphosphine)gold(I)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Gold(I) phosphine derivatives with improved selectivity as topically active drug leads to
overcome 5-nitroheterocyclic drug resistance in Trichomonas vaginalis - PMC
[pmc.ncbi.nlm.nih.gov]

8. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH
[chem.uzh.ch]

9. Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From
Sample Preparation to Data Analysis - Oreate AI Blog [oreateai.com]

10. X-ray Diffraction Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

11. X-ray diffraction experiment – the last experiment in the structure elucidation process -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Significance of Gold(I) Phosphine
Complexes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590815/docs#introduction-the-significance-of-gold-i-
phosphine-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9309012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9309012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9309012/
https://www.chem.uzh.ch/en/research/services/xray/sample_prep.html
https://www.chem.uzh.ch/en/research/services/xray/sample_prep.html
https://www.oreateai.com/blog/guidelines-for-single-crystal-xray-diffraction-testing-a-comprehensive-analysis-from-sample-preparation-to-data-analysis/1870116040d5d880a17a7fa7aec893c4
https://www.oreateai.com/blog/guidelines-for-single-crystal-xray-diffraction-testing-a-comprehensive-analysis-from-sample-preparation-to-data-analysis/1870116040d5d880a17a7fa7aec893c4
https://experiments.springernature.com/techniques/x-ray-diffraction
https://experiments.springernature.com/techniques/x-ray-diffraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC3128764/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3128764/
https://www.benchchem.com/product/b1590815/docs#introduction-the-significance-of-gold-i-phosphine-complexes
https://www.benchchem.com/product/b1590815/docs#introduction-the-significance-of-gold-i-phosphine-complexes
https://www.benchchem.com/product/b1590815/docs#introduction-the-significance-of-gold-i-phosphine-complexes
https://www.benchchem.com/product/b1590815/docs#introduction-the-significance-of-gold-i-phosphine-complexes
https://www.benchchem.com/product/b1590815?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

